Cas no 1049753-34-5 ((2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid Hydrochloride)

• Product Name: (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid Hydrochloride
• CAS No: 1049753-34-5
• MF: C₁₀H₁₄ClNO₂S
• MW: 247.74166059494
• MDL: MFCD06796830
• CID: 1032968
• PubChem ID: 2762069
• Update Time: 2025-06-12

(2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-(Thiophen-2-ylmethyl)pyrrolidine-2-carboxylic acid hydrochloride
• AC1MC6AD
• AK120162
• KB-206832
• MolPort-003-794-697
• (S)-γ-(2-thienyl-methyl)-L-ProHCl
• (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic acid;hydrochloride
• (S)-gamma-(2-Thienyl-methyl)-L-proline-HCl
• (2S,4S)-4-(THIOPHEN-2-YLMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID HCL
• (S)-GAMMA-(2-THIENYLMETHYL)-L-PROLINE HYDROCHLORIDE
• 1160AA
• trans-4-(2-Thienylmethyl)-L-proline hydrochloride
• (S)-gamma-(2-thienylmethyl)-L-proline hydrochloride, Aldri
• CS-0362827
• (2S,4S)-4-(Thiophen-2-ylmethyl)pyrrolidine-2-carboxylicacidhydrochloride
• DTXSID70376067
• 1049753-34-5
• AKOS015949835
• (S)-gamma-(2-thienylmethyl)-L-proline hydrochloride, AldrichCPR
• PS-12220
• MFCD06796830
• (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid Hydrochloride

• MDL： MFCD06796830
• Inchi： 1S/C10H13NO2S.ClH/c12-10(13)9-5-7(6-11-9)4-8-2-1-3-14-8;/h1-3,7,9,11H,4-6H2,(H,12,13);1H/t7-,9+;/m1./s1
• InChI Key： KHRZNWRJSUYQPW-JXLXBRSFSA-N
• SMILES： Cl.S1C=CC=C1C[C@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 247.04300
• Monoisotopic Mass: 247.0433776 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6
• Molecular Weight: 247.74

Experimental Properties

• PSA: 77.57000
• LogP: 2.48410

Additional information on (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid Hydrochloride

Introduction to (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid Hydrochloride (CAS No. 1049753-34-5)

Compound CAS No. 1049753-34-5, specifically identified as (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid Hydrochloride, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique stereochemical configuration and molecular architecture, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

The molecular structure of this compound features a pyrrolidine core substituted with a thiophenylmethyl group at the 4-position and a hydrochloride salt form, which enhances its solubility and bioavailability. The stereochemistry, denoted by the (2S,4S) configuration, is crucial as it influences the compound's pharmacokinetic properties and interactions with biological targets. This specific arrangement has been meticulously optimized to maximize efficacy while minimizing potential side effects.

In recent years, there has been a growing interest in the development of chiral drugs, where the stereochemical purity of a compound plays a pivotal role in its therapeutic outcome. The stereochemistry of (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid Hydrochloride aligns with this trend, making it a promising candidate for further investigation. Studies have demonstrated that the (2S,4S) configuration enhances binding affinity to specific biological receptors, thereby improving therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that pyrrolidine derivatives exhibit neuroprotective properties by modulating neurotransmitter systems. The presence of the thiophenylmethyl group further enhances its interaction with central nervous system receptors, suggesting its utility in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that this compound can cross the blood-brain barrier, a critical requirement for effective central nervous system therapies.

The hydrochloride salt form of this compound not only improves solubility but also ensures stability under various storage conditions. This makes it an attractive candidate for formulation into oral and injectable medications. The enhanced solubility profile is particularly advantageous for drug delivery systems, allowing for more efficient absorption and distribution within the body.

Another area of interest is the compound's potential role in anti-inflammatory therapies. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. The pyrrolidine moiety has been shown to interact with inflammatory pathways, potentially reducing inflammation without compromising immune function. This dual-action mechanism makes it a promising candidate for developing novel anti-inflammatory agents.

Furthermore, the compound's structural features make it a versatile scaffold for further chemical modifications. Researchers can explore various derivatives by altering functional groups or introducing additional substituents while retaining the core pyrrolidine-thiophene framework. This flexibility allows for the optimization of pharmacological properties such as potency, selectivity, and metabolic stability.

In conclusion, (2S,4S)-4-(thiophen-2-ylmethyl)pyrrolidine-2-carboxylic Acid Hydrochloride represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique stereochemistry, combined with its structural features, positions it as a promising candidate for treating neurological disorders, inflammation-related conditions, and other diseases. Continued research and development efforts are warranted to fully harness its potential in medicine.